Cas no 131971-66-9 (Carbamic acid,2-butenyl-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,2-butenyl-, 1,1-dimethylethyl ester (9CI)
• CAS No: 131971-66-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 102221
• PubChem ID: 11819466
• Update Time: 2025-04-18

Carbamic acid,2-butenyl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,2-butenyl-, 1,1-dimethylethyl ester (9CI)
• Tert-butyl N-[(E)-but-2-enyl]carbamate
• 131971-66-9
• Carbamic acid, 2-butenyl-, 1,1-dimethylethyl ester, (E)- (9CI)
• (E)-tert-butyl but-2-en-1-ylcarbamate
• SCHEMBL7722431
• 144019-19-2
• SCHEMBL14701547
• YQEOMPQSOWBOME-AATRIKPKSA-N
• Carbamic acid, 2-butenyl-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C9H17NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5-6H,7H2,1-4H3,(H,10,11)/b6-5+
• InChI Key： YQEOMPQSOWBOME-AATRIKPKSA-N
• SMILES： O(C(NC/C=C/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33